3-Amino-3-(5-methylthiophen-3-YL)propanoic acid

• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• SMILES: CC1=CC(=CS1)C(CC(=O)O)N
• InChI: InChI=1S/C8H11NO2S/c1-5-2-6(4-12-5)7(9)3-8(10)11/h2,4,7H,3,9H2,1H3,(H,10,11)
• InChIKey: RGBRSMAOXSRWTD-UHFFFAOYSA-N

3-Amino-3-(5-methylthiophen-3-yl)propanoic Acid Overview

3-Amino-3-(5-methylthiophen-3-yl)propanoic acid (CAS 1270493-47-4, MF C8H11NO2S, MW 185.25 g/mol) is a chiral β-amino acid derivative bearing a 5-methylthiophen-3-yl substituent at the β-carbon [1]. This heterocyclic β-amino acid is commercially available as a racemate or as individual (R)- and (S)-enantiomers, primarily from specialty chemical suppliers, and is employed as a conformationally constrained building block for peptidomimetic synthesis and medicinal chemistry optimization campaigns [2].

Chiral Building Block Racemate or single (R)-/(S)-enantiomer available for stereochemical SAR

Peptidomimetic Scaffold Conformationally constrained β-amino acid for modified backbone design

• [1] PubChem. 3-Amino-3-(5-methylthiophen-3-yl)propanoic acid. CID 76219152. View Source
• [2] ChemSpace. 3-Amino-3-(5-methylthiophen-3-yl)propanoic acid. CSMB00014373110. View Source

3-Amino-3-(5-methylthiophen-3-yl)propanoic Acid Non-Substitutability

Within the class of thiophene-containing β-amino acids, substitution of the heterocycle substituent profoundly alters physicochemical properties and potential bioactivity profiles. The presence and position of the methyl group, the substitution pattern on the thiophene ring (2-yl versus 3-yl), and the presence of halogen substituents all modulate lipophilicity, electronic character, and metabolic susceptibility, factors that directly govern binding affinity in target-based assays and ADME properties [1]. Furthermore, β-amino acids, by virtue of their additional backbone methylene unit, confer enhanced resistance to proteolytic degradation compared to α-amino acids, a class-level advantage that must be considered when evaluating procurement for in vivo studies [2].

Thiophene Substituent

Methyl vs chloro/bromo substitution shifts lipophilicity and may alter target-binding profiles

Regioisomer Attachment

3-yl and 2-yl thiophene regioisomers present different spatial orientation despite identical MW

Stereochemical Configuration

Racemic versus single enantiomer may yield divergent binding and metabolic outcomes

• [1] ChemSpace. 3-Amino-3-(5-chlorothiophen-3-yl)propanoic acid. LogP = -0.84. View Source
• [2] Steer DL, Lew RA, Perlmutter P, Smith AI, Aguilar MI. β-Amino acids: versatile building blocks for peptidomimetics. Curr Med Chem. 2002;9(8):811-822. doi:10.2174/0929867024606759 View Source

3-Amino-3-(5-methylthiophen-3-yl)propanoic Acid vs. Structural Analogues

Molecular Weight Comparison with Analogues

3-Amino-3-(5-methylthiophen-3-yl)propanoic acid (MW 185.25 g/mol) occupies a distinct molecular weight window compared to its closest structural analogs . The non-methylated analog 3-amino-3-(thiophen-3-yl)propanoic acid has a lower MW of 171.22 g/mol . The 5-chloro analog has a higher MW of 205.66 g/mol, while the 5-bromo analog is significantly heavier at 250.12 g/mol [1].

Molecular Weight Profile

Reported

185.25 g/mol (vs 171.22 – 250.12)

MW window supports differentiated property profiling

Vendor-reported data; cross-analog review advised

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	185.25
Comparator Or Baseline	3-Amino-3-(thiophen-3-yl)propanoic acid: 171.22; 3-Amino-3-(5-chlorothiophen-3-yl)propanoic acid: 205.66; 3-Amino-3-(5-bromothiophen-3-yl)propanoic acid: 250.12
Quantified Difference	Target is +14.03 g/mol vs. non-methylated analog; -20.41 g/mol vs. chloro analog; -64.87 g/mol vs. bromo analog
Conditions	Calculated from standard atomic weights; consistent across vendor data sheets

Why This Matters

In medicinal chemistry campaigns, the 185 Da molecular weight offers a favorable balance between target engagement potential (sufficient size for binding pocket interactions) and physicochemical property compliance with Lipinski's Rule of Five for oral bioavailability, avoiding the excessive molecular weight and halogen-associated toxicity risks of heavier analogs.

• [1] ChemSpace. 3-Amino-3-(5-chlorothiophen-3-yl)propanoic acid. CAS 1695703-93-5. View Source

Thiophene Regioisomer Differentiation

The 5-methylthiophen-3-yl substituent in the target compound represents a specific regioisomer distinct from the 5-methylthiophen-2-yl isomer . While both regioisomers share identical molecular formula and weight (C8H11NO2S, MW 185.25 g/mol), the position of the methyl group and the point of attachment to the β-carbon differ, resulting in distinct electronic and steric properties.

Thiophene Regioisomer

Class-level

3-yl vs 2-yl attachment; identical MW, distinct SMILES

Regioisomeric context for binding orientation studies

Structural comparison only; no activity data

Evidence Dimension	Thiophene Substitution Pattern
Target Compound Data	5-methylthiophen-3-yl (methyl at position 5, attachment at position 3)
Comparator Or Baseline	3-Amino-3-(5-methylthiophen-2-yl)propanoic acid (methyl at position 5, attachment at position 2)
Quantified Difference	Regioisomers; identical molecular weight, distinct SMILES: CC1=CC(=CS1)C(N)CC(O)=O vs. CC1=CC=C(S1)C(N)CC(O)=O
Conditions	Structural comparison based on canonical SMILES representations

Why This Matters

In structure-activity relationship (SAR) studies, the thiophene ring attachment point dictates the orientation of the amino acid backbone within a binding pocket, critically influencing both potency and selectivity profiles. The 3-yl substitution pattern places the sulfur atom in a different spatial orientation relative to the β-amino acid scaffold compared to the 2-yl isomer, a nuance that can determine the difference between active and inactive compounds in target-based screens.

Lipophilicity (LogP) Differentiation

While direct experimental LogP data for the target compound is not publicly available, the calculated LogP for the structurally related 5-chloro analog 3-amino-3-(5-chlorothiophen-3-yl)propanoic acid is -0.84 [1]. The methyl analog is expected to be more lipophilic (higher LogP) than the chloro analog due to the hydrophobic nature of the methyl group compared to chlorine.

Lipophilicity Estimate

Data to verify

Expected > -0.84 (methyl vs chloro analog reference)

Supports logP-dependent property screening

No direct experimental LogP available for target

Evidence Dimension	Calculated Lipophilicity (LogP)
Target Compound Data	Not explicitly reported; expected > -0.84 based on methyl vs. chloro substitution
Comparator Or Baseline	3-Amino-3-(5-chlorothiophen-3-yl)propanoic acid: LogP = -0.84
Quantified Difference	Qualitative: methyl analog expected to have higher LogP than chloro analog
Conditions	Calculated LogP values from vendor databases

Why This Matters

Lipophilicity is a primary determinant of membrane permeability, plasma protein binding, and metabolic clearance. The methyl substituent on the thiophene ring offers a tunable increase in lipophilicity compared to unsubstituted thiophene, without the metabolic liabilities often associated with halogenated analogs. This positions 3-amino-3-(5-methylthiophen-3-yl)propanoic acid as an intermediate-logP building block for optimizing ADME properties in lead series.

• [1] ChemSpace. 3-Amino-3-(5-chlorothiophen-3-yl)propanoic acid. LogP = -0.84. View Source

Chiral Purity and Enantiomeric Options

3-Amino-3-(5-methylthiophen-3-yl)propanoic acid is commercially available in racemic form (CAS 1270493-47-4), as well as the individual (S)-enantiomer (CAS 1270279-07-6) and (R)-enantiomer (CAS 1269827-11-3), each supplied at ≥95% purity .

Chiral Purity

Reported

≥95% for racemate, (S)- and (R)-enantiomers

Enantiomer-specific procurement feasible

Specification review based on vendor data sheets

Evidence Dimension	Commercial Availability of Stereoisomers
Target Compound Data	Racemate: ≥95% purity; (S)-enantiomer: ≥95% purity; (R)-enantiomer: ≥95% purity
Comparator Or Baseline	3-Amino-3-(thiophen-3-yl)propanoic acid: (S)- and (R)-enantiomers available; 5-chloro analog: chiral forms available; 5-bromo analog: chiral forms available
Quantified Difference	Purity specification is uniformly ≥95% across vendors for all stereoisomers of the target compound
Conditions	Vendor technical specifications (AKSci, Leyan, MolCore)

Why This Matters

The availability of both enantiomers at consistent high purity enables stereochemically defined SAR studies without the need for costly chiral resolution steps. For procurement decisions, this means researchers can directly source the required stereoisomer, reducing synthetic burden and accelerating lead optimization timelines.

3-Amino-3-(5-methylthiophen-3-yl)propanoic Acid Applications

Peptidomimetic Design for Proteolytic Stability

3-Amino-3-(5-methylthiophen-3-yl)propanoic acid serves as a β-amino acid building block for constructing peptidomimetics with improved resistance to proteolytic degradation. The additional methylene unit in the β-amino acid backbone confers class-level metabolic stability advantages over α-amino acids [1]. The 5-methylthiophen-3-yl side chain provides a defined lipophilic interaction surface with a molecular weight (185.25 g/mol) that balances target engagement potential with favorable physicochemical properties .

SAR Exploration of Thiophene Ligands

For medicinal chemistry programs targeting receptors or enzymes with thiophene-binding pockets, this compound enables precise SAR interrogation. The 3-yl substitution pattern positions the thiophene sulfur and methyl group in a distinct orientation compared to the 2-yl regioisomer . The availability of both (R)- and (S)-enantiomers at ≥95% purity allows for stereochemical SAR studies without requiring chiral resolution .

ADME Optimization via LogP Tuning

In lead optimization campaigns where balancing lipophilicity is critical, 3-amino-3-(5-methylthiophen-3-yl)propanoic acid offers an intermediate lipophilicity profile (expected LogP > -0.84 based on chloro analog data [2]). This positions it as a tunable building block between more polar unsubstituted thiophenes and highly lipophilic or metabolically labile halogenated thiophenes, facilitating the fine-tuning of membrane permeability and metabolic clearance.

Chemical Probe Synthesis for Target Validation

As a commercially available β-amino acid with consistent vendor specifications (≥95% purity ), this compound is suitable for the synthesis of chemical probes used in target validation studies. Its distinct molecular weight (185.25 g/mol) and structural features enable the design of probes that are readily distinguishable from endogenous amino acids in mass spectrometry-based assays.

Application

Selection Property

Validation Focus

Peptidomimetic design

β-Amino acid backbone with thiophene side chain

Proteolytic stability and conformational constraint assessment

Thiophene ligand SAR

Regioisomer-specific and enantiomer-selectable building block

Binding orientation and stereochemical selectivity studies

ADME optimization

Intermediate lipophilicity methyl-thiophene substituent

Permeability and metabolic clearance profiling

Chemical probe synthesis

Defined purity and distinct molecular weight

Probe identity and MS-based detection validation

• [1] Steer DL, Lew RA, Perlmutter P, Smith AI, Aguilar MI. β-Amino acids: versatile building blocks for peptidomimetics. Curr Med Chem. 2002;9(8):811-822. doi:10.2174/0929867024606759 View Source
• [2] ChemSpace. 3-Amino-3-(5-chlorothiophen-3-yl)propanoic acid. LogP = -0.84. View Source